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Technical Specifications of Tin Neodecanoate

The table below summarizes available technical data for tin neodecanoate (also known as stannous

neodecanoate) from supplier specifications and chemical databases.

Parameter Specification / Value Source | Context
Linear Formula Sn(C10H1902)2 [1]

CAS Number 49556-16-3 [2] [1]

Molecular Weight 461.23 g/mol [1]

Appearance Viscous amber liquid [1]

Density 1.16 g/mL [1]

Stannous Tin (Sn) Content 20.0 - 23.0% [2]

Viscosity 5000 cP Max (at 20°C) [2]

Color (Gardner) 8 Max [2]
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Experimental Workflow for Performance Evaluation

While purity data is limited, the search results provide a clear experimental methodology for evaluating the
performance of metal carboxylate stabilizers in Polyvinyl Chloride (PVC), which is a primary application for
tin neodecanoate [3]. This workflow can be adapted to compare its effectiveness against alternative

stabilizers.

The diagram below outlines the key steps in this performance evaluation process:
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[1. Sample Preparatiora

Weigh PVC resin, plasticizers,
stabilizer (e.g., tin neodecanoate),
and other additives

i

Mix components for 3 minutes
using a high-speed stirrer

i

Pre-plasticize mixture
at 120°C for 20 minutes

2. Thermal Stability Testing

Congo Red Test (Static) Thermal Aging Test (Dynamic)
- Test at 180°C (GB/T 2917.1-2002) - Age samples in oven at 190°C
- Measure time until color change - Observe color change every 10 minutes
Colorimeter Measurement Thermogravimetric Analysis (TGA)
3. Data Collection & Analysis - Quantify color change (e.g., AE) - Heat from 25°C to 600°C at 10°C/min
of aged samples - Analyze decomposition profile

N, 7

Compare performance metrics
(e.g., stability time, color retention,
onset decomposition temperature)

Click to download full resolution via product page
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Guidance for Purity Characterization

The search results do not contain detailed protocols for analyzing the purity of tin neodecanoate itself. For a
complete comparison guide, you will need to investigate standard analytical methods. Here are key areas and

common techniques to guide your research:

¢ Metal Content Analysis: Confirm stannous tin (Sn2*) content and check for oxidization to Sn4+.

o Common Techniques: Titration (e.g., complexometric or redox titration) is a classical method.
Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES) is a modern, highly
sensitive alternative.

e Structural and Compositional Analysis: Identify the organic ligand and confirm the molecular
structure.

o Common Techniques: Fourier-Transform Infrared Spectroscopy (FTIR) to identify
functional groups. Nuclear Magnetic Resonance (NMR) Spectroscopy (particularly (*1)H and
(™M13})C) for detailed molecular structure. Elemental Analysis (EA) to determine percentages
of C, H, O.

o Impurity Profiling: Detect and quantify residual catalysts, solvents, or by-products.

o Common Techniques: Gas Chromatography (GC) or High-Performance Liquid

Chromatography (HPLC), often coupled with Mass Spectrometry (MS).

Key Findings and Next Steps

The available data provides a foundation for performance comparison in PVC applications but lacks the

purity characterization methods required for a full analytical guide.

¢ For Performance Data: The experimental workflow from [3] is a robust model you can adapt to
generate comparative data on thermal stability.
e For Purity Methods: To obtain the necessary analytical protocols, | suggest you:
o Search for "tin neodecanoate assay method" or "metal carboxylate purity analysis" in
scientific databases (e.g., SciFinder, ScienceDirect).
o Consult official pharmacopeia (like USP or EP) if for pharmaceutical use, or industry
standard methods from organizations like ASTM or I1SO.
o Review the technical bulletins mentioned in [2] from manufacturers like Reaxis, as these often
contain detailed analytical information.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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